Cas no 185341-71-3 (Adenosine 5'-(tetrahydrogen triphosphate), 8-chloro-)

Adenosine 5'-(tetrahydrogen triphosphate), 8-chloro- structure
185341-71-3 structure
Product Name:Adenosine 5'-(tetrahydrogen triphosphate), 8-chloro-
CAS No:185341-71-3
MF:C10H11ClN5Na4O13P3
MW:629.553406953812
CID:138965
PubChem ID:56846240
Update Time:2025-04-19

Adenosine 5'-(tetrahydrogen triphosphate), 8-chloro- Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(tetrahydrogen triphosphate), 8-chloro- (9CI)
    • 8- CHLOROADENOSINE- 5'- O- TRIPHOSPHATE ( 8-CL-ATP )
    • 8-CHLOROADENOSINE-5'-O-TRIPHOSPHATE SODIUM SALT
    • 8-CL-ATP SODIUM SALT
    • 8-chloroadenosine-5’-triphosphate(8-cl-atp),sodiumsalt
    • 8-Chloroadenosine 5'- triphosphate
    • 8-Chloroadenosin-5'-triphosphate
    • 8-Chloro-ATP
    • 8-Chloroadenosine 5'-(tetrahydrogen triphosphate)
    • Adenosine 5'-(tetrahydrogen triphosphate), 8-chloro-
    • Adenosine5'-(tetrahydrogen triphosphate),8-chloro-(9ci)
    • 185341-71-3
    • 8-Cl-ATP
    • tetrasodium;[[[(2R,3S,4R,5R)-5-(6-amino-8-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate
    • AKOS015914339
    • 8-Chloro-ATP
    • 8-Chloroadenosin-5'-triphosphate
    • 8-Chloroadenosine 5'-triphosphate
    • Inchi: 1S/C10H15ClN5O13P3.4Na/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(18)5(17)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21;;;;/h2-3,5-6,9,17-18H,1H2,(H,22,23)(H,24,25)(H2,12,13,14)(H2,19,20,21);;;;/q;4*+1/p-4/t3-,5-,6-,9-;;;;/m1..../s1
    • InChI Key: BIFUJGGPLKGBNZ-ZVQJTLEUSA-J
    • SMILES: ClC1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O1)O)O.[Na+].[Na+].[Na+].[Na+]

Computed Properties

  • Exact Mass: 628.88500
  • Monoisotopic Mass: 628.885
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 808
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 290A^2

Experimental Properties

  • PSA: 319.88000
  • LogP: 1.35840
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